Cas no 1229244-95-4 (Methyl 3-bromo-5-(3-hydroxypropyl)-4-methylbenzoate)

• Product Name: Methyl 3-bromo-5-(3-hydroxypropyl)-4-methylbenzoate
• CAS No: 1229244-95-4
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 2109372
• Update Time: 2023-08-04

Methyl 3-bromo-5-(3-hydroxypropyl)-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromo-5-(3-hydroxypropyl)-4-methylbenzoate
• FLKOEIWVAQTTCS-UHFFFAOYSA-N
• Benzoicacid,3-bromo-5-(3-hydroxypropyl)-4-methyl-,methylester
• Benzoic acid, 3-bromo-5-(3-hydroxypropyl)-4-methyl-, methyl ester
• Methyl 3-bromo-5-(3-hydroxypropyl)-4-methylbenzoate

• Inchi： 1S/C12H15BrO3/c1-8-9(4-3-5-14)6-10(7-11(8)13)12(15)16-2/h6-7,14H,3-5H2,1-2H3
• InChI Key： FLKOEIWVAQTTCS-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CC(=C1C)CCCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• Topological Polar Surface Area: 46.5